Cas no 85126-21-2 (3-Methyl-1-(pyridin-3-yl)butan-1-ol)
3-Methyl-1-(pyridin-3-yl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-Methyl-1-(pyridin-3-yl)butan-1-ol
- UCFSAZJMIWAHCB-UHFFFAOYSA-N
- 3-Methyl-1-pyridin-3-yl-butan-1-ol
- α-(2-Methylpropyl)-3-pyridinemethanol (ACI)
- 3-Methyl-1-pyridin-3-ylbutan-1-ol
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- Inchi: 1S/C10H15NO/c1-8(2)6-10(12)9-4-3-5-11-7-9/h3-5,7-8,10,12H,6H2,1-2H3
- InChI Key: UCFSAZJMIWAHCB-UHFFFAOYSA-N
- SMILES: OC(CC(C)C)C1C=CC=NC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- XLogP3: 2.3
- Topological Polar Surface Area: 33.1
3-Methyl-1-(pyridin-3-yl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13772-5g |
3-methyl-1-(pyridin-3-yl)butan-1-ol |
85126-21-2 | 95% | 5g |
$1576 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743743-1g |
3-Methyl-1-(pyridin-3-yl)butan-1-ol |
85126-21-2 | 98% | 1g |
¥3224.00 | 2024-07-28 | |
| Chemenu | CM526312-1g |
3-Methyl-1-(pyridin-3-yl)butan-1-ol |
85126-21-2 | 97% | 1g |
$326 | 2022-06-10 |
3-Methyl-1-(pyridin-3-yl)butan-1-ol Production Method
Production Method 1
3-Methyl-1-(pyridin-3-yl)butan-1-ol Raw materials
3-Methyl-1-(pyridin-3-yl)butan-1-ol Preparation Products
3-Methyl-1-(pyridin-3-yl)butan-1-ol Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jason Wan Lab Chip, 2020,20, 4528-4538
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 3-Methyl-1-(pyridin-3-yl)butan-1-ol
3-Methyl-1-(pyridin-3-yl)butan-1-ol: A Comprehensive Overview
3-Methyl-1-(pyridin-3-yl)butan-1-ol is a synthetic organic compound that has garnered significant attention in the fields of biomedical research and pharmacology. This molecule, also known by its CAS registry number CAS No 85126-21-2, represents an intriguing combination of structural features that make it a valuable subject for scientific exploration.
The compound's structure consists of a pyridine ring substituted at the 3-position with a butanol chain that includes a methyl group at the first carbon. This unique configuration positions it as a potential candidate for various biological applications, including cancer research, neurodegenerative disease studies, and antimicrobial therapies. Recent advancements in sustainable synthesis methods have further enhanced its accessibility for large-scale production.
One of the most promising aspects of 3-Methyl-1-(pyridin-3-yl)butan-1-ol lies in its ability to modulate enzymatic activity. Studies have demonstrated that this compound can act as a potent inhibitor of certain kinases, making it a potential tool in the development of targeted therapies for diseases such as cancer and inflammatory disorders. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has opened new avenues for research in neuropharmacology.
Recent breakthroughs in nanoformulation techniques have enabled the delivery of this compound in controlled-release formulations, improving its bioavailability and reducing potential side effects. This development aligns with the growing emphasis on precision medicine, where therapeutic agents are tailored to specific molecular targets.
Another area of active research is the exploration of 3-Methyl-1-(pyridin-3-yl)butan-1-ol's role in antimicrobial resistance. Its unique chemical structure allows for the design of derivatives with enhanced bactericidal activity, addressing the urgent need for new treatments against drug-resistant pathogens.
In conclusion, 3-Methyl-1-(pyridin-3-yl)butan-1-ol (CAS No 85126-21-2) stands at the forefront of innovative research in the biomedical sciences. Its versatile properties and adaptability to various biological systems position it as a key player in the development of next-generation therapeutics. As scientific advancements continue to unlock its potential, this compound is poised to make significant contributions to global health and medicine.
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